Cas no 55908-34-4 (a-methyl-4-Quinolinemethanol)

• Product Name: a-methyl-4-Quinolinemethanol
• CAS No: 55908-34-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1596349
• PubChem ID: 5314755
• Update Time: 2025-04-21

a-methyl-4-Quinolinemethanol Chemical and Physical Properties

Names and Identifiers

• a-methyl-4-Quinolinemethanol
• (+/-)-1-(4-methoxybenzyl)-1,2,3,4,5,6,7,8-octahydroisoquinoline
• (+-)-1-(4-Methoxy-benzyl)-1,2,3,4,5,6,7,8-octahydro-isochinolin
• 1-Quinolin-4-yl-ethanol
• 1-(4-methoxybenzyl)-1,2,3,4,5,6,7,8-octahydroisoquinoline
• (+)-1-(p-methoxybenzyl)-1,2,3,4,5,6,7,8-octahydroisoquinoline
• (-)1-(p-methoxybenzyl)-1,2,3,4,5,6,7,8-octahydroisoquinoline
• Einecs 256-950-3
• (+-)-1-(4-methoxy-benzyl)-1,2,3,4,5,6,7,8-octahydro-isoquinoline
• 1-(4'-quinolyl)ethanol
• (+/-)-1-(4-quinolyl)ethanol
• 1-(4-methoxy-benzyl)-1,2,3,4,5,6,7,8-octahydro-isoquinoline
• 1-(4-quinolyl)ethanol
• 4-(1-hydroxyethyl)quinoline
• 1-[4]Chinolyl-aethanol
• 1-(4-Quinolinyl)ethanol
• 1-(quinolin-4-yl)ethanol
• 4-Quinolinemethanol,α-methyl-
• (+-)-1-(4-methoxy-benzyl)-1,2,3,4,5,6,7,8-octahydro-isoqui
• 1-quinolin4-yl-ethanol
• DB-328606
• SCHEMBL13868217
• 55908-34-4
• 1-quinolin-4-ylethanol
• AKOS013209227
• SCHEMBL1496311

• MDL： MFCD11976337
• Inchi： 1S/C11H11NO/c1-8(13)9-6-7-12-11-5-3-2-4-10(9)11/h2-8,13H,1H3
• InChI Key： DSIDLSUPGTYHPZ-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų